Cas no 1361836-19-2 (2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl)

• Product Name: 2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl
• CAS No: 1361836-19-2
• MF: C₁₂H₃Cl₂F₅
• MW: 313.050238847733
• CID: 4996261
• Update Time: 2025-05-23

2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl

• Inchi： 1S/C12H3Cl2F5/c13-4-2-1-3-5(14)6(4)7-8(15)10(17)12(19)11(18)9(7)16/h1-3H
• InChI Key： XNNUPCHOTCJQHN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=C(C(=C(C=1F)F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl

Comprehensive Overview of 2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl (CAS No. 1361836-19-2)

2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl (CAS No. 1361836-19-2) is a highly specialized fluorinated biphenyl compound that has garnered significant attention in advanced material science and industrial applications. This compound belongs to the class of polyhalogenated biphenyls, which are known for their unique chemical stability and versatility. With its distinct molecular structure featuring chlorine and fluorine substitutions, this compound exhibits exceptional thermal and chemical resistance, making it a valuable candidate for high-performance applications.

The growing interest in fluorinated organic compounds like 2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl is driven by their potential in cutting-edge technologies such as organic electronics, liquid crystal displays (LCDs), and pharmaceutical intermediates. Researchers are particularly intrigued by its ability to enhance the durability and efficiency of materials used in extreme environments. For instance, its application in high-temperature lubricants and corrosion-resistant coatings has been a focal point of recent studies.

One of the most frequently searched questions about this compound revolves around its synthesis methods and safety profile. While 2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl is not classified as hazardous under standard regulations, proper handling protocols are essential due to its persistent organic pollutant (POP) characteristics. Environmental scientists are actively exploring its biodegradability and eco-friendly alternatives, aligning with the global push for sustainable chemistry.

In the realm of material innovation, this compound's role in semiconductor manufacturing and nanotechnology cannot be overstated. Its electron-withdrawing properties make it an excellent candidate for dielectric materials and insulating layers in microelectronic devices. Additionally, its compatibility with polymer matrices has opened doors for developing next-generation composite materials with enhanced mechanical strength.

The analytical characterization of 2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl often involves advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are critical for ensuring purity and identifying potential impurities, which is a common concern among industrial users. Furthermore, the compound's structure-activity relationship (SAR) is a hot topic in academic circles, particularly for designing novel functional materials.

As the demand for high-performance chemicals rises, 2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl continues to be a subject of intense research. Its potential applications in renewable energy systems, such as solar cells and battery technologies, are being explored to address contemporary energy challenges. This aligns with the broader industry trend toward green chemistry and circular economy principles.

In summary, 2',6'-Dichloro-2,3,4,5,6-pentafluoro-biphenyl (CAS No. 1361836-19-2) represents a fascinating intersection of chemistry and technology. Its multifaceted applications, from advanced materials to sustainable innovations, underscore its importance in modern science. As research progresses, this compound is poised to play a pivotal role in shaping the future of industrial and scientific advancements.